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Compound of Interest

Compound Name: N-Methylhexanamide

CAS No.: 3418-05-1

Cat. No.: B1216667

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Methylhexanamide, a fatty amide with the chemical formula C₇H₁₅NO, presents potential as

a versatile building block in materials science, particularly in the synthesis of non-ionic

surfactants. While direct applications in polymer or coating formulations are not extensively

documented, its chemical structure, featuring a hydrophobic hexanoyl tail and a hydrophilic N-

methylamide headgroup, makes it an ideal candidate for precursor roles in creating amphiphilic

molecules. This document outlines the potential application of N-Methylhexanamide in the

enzymatic synthesis of N-methyl-N-hexanoylglucamide, a bio-based surfactant with

applications in detergents, emulsifiers, and foaming agents.

Physicochemical Properties of N-Methylhexanamide
A summary of the key physicochemical properties of N-Methylhexanamide is presented in the

table below. These properties are essential for understanding its behavior in chemical reactions

and its potential role as a hydrophobic precursor in surfactant synthesis.
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Property Value Reference

Molecular Formula C₇H₁₅NO [1]

Molecular Weight 129.20 g/mol [1]

IUPAC Name N-methylhexanamide [1]

CAS Number 3418-05-1 [1]

Appearance Fatty amide [1]

Application: Precursor for Non-Ionic Surfactant
Synthesis
N-Methylhexanamide can serve as a hydrophobic starting material for the synthesis of N-

alkanoyl-N-methylglucamides (MEGAs), a class of non-toxic, stable, and biodegradable non-

ionic surfactants.[2] The enzymatic synthesis of these surfactants is a promising green

alternative to traditional chemical methods, which often involve harsh reaction conditions and

produce unwanted byproducts.[2]

Proposed Synthesis Pathway
The proposed synthesis involves the enzymatic amidation of a hydrophilic amine, such as N-

methyl-D-glucamine, with N-Methylhexanamide. This reaction can be catalyzed by lipases,

which are known to be effective in non-aqueous media for such transformations.

N-Methylhexanamide
(Hydrophobic Precursor)

Lipase
(Biocatalyst)

N-Methyl-D-glucamine
(Hydrophilic Headgroup)
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Caption: Proposed enzymatic synthesis of a non-ionic surfactant.
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Experimental Protocols
The following are detailed protocols for the proposed enzymatic synthesis and characterization

of N-methyl-N-hexanoylglucamide using N-Methylhexanamide.

Protocol 1: Enzymatic Synthesis of N-methyl-N-
hexanoylglucamide
Objective: To synthesize a non-ionic surfactant via lipase-catalyzed amidation of N-methyl-D-

glucamine with N-Methylhexanamide.

Materials:

N-Methylhexanamide

N-methyl-D-glucamine

Immobilized Lipase (e.g., Novozym 435)

tert-Butanol (solvent)

Molecular sieves (3Å)

Shaking incubator

Rotary evaporator

High-performance liquid chromatography (HPLC) system

Procedure:

Dissolve equimolar amounts of N-Methylhexanamide and N-methyl-D-glucamine in tert-

butanol in a sealed flask.

Add activated molecular sieves to the mixture to remove any traces of water.

Add immobilized lipase to the reaction mixture (typically 5-10% by weight of the substrates).
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Incubate the flask in a shaking incubator at a controlled temperature (e.g., 60°C) for 24-48

hours.

Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by

HPLC to determine the conversion of reactants.

Upon completion of the reaction, filter the immobilized enzyme for reuse.

Remove the solvent from the reaction mixture using a rotary evaporator.

Purify the resulting product using column chromatography.
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Caption: Experimental workflow for enzymatic surfactant synthesis.
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Protocol 2: Characterization of Surfactant Properties
Objective: To determine the critical micelle concentration (CMC) and surface tension reduction

capability of the synthesized N-methyl-N-hexanoylglucamide.

Materials:

Synthesized N-methyl-N-hexanoylglucamide

Deionized water

Tensiometer (for surface tension measurement)

Conductivity meter (for CMC determination)

Procedure:

Surface Tension Measurement:

Prepare a series of aqueous solutions of the synthesized surfactant with varying

concentrations.

Measure the surface tension of each solution using a tensiometer at a constant

temperature.

Plot the surface tension as a function of the logarithm of the surfactant concentration. The

point at which the surface tension plateaus is the CMC, and the surface tension at this

point is the minimum surface tension.

Conductivity Measurement:

Prepare another series of aqueous solutions of the surfactant.

Measure the electrical conductivity of each solution.

Plot the conductivity versus the surfactant concentration. The CMC is identified as the

concentration at which there is a distinct change in the slope of the plot.
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Expected Data and Performance
The following table summarizes the expected physicochemical properties of the synthesized N-

methyl-N-hexanoylglucamide, based on data from structurally similar surfactants.[3][4]

Property Expected Value

Critical Micelle Concentration (CMC) 5-15 mM

Surface Tension at CMC (γcmc) 25-35 mN/m

Appearance White to off-white solid

Solubility Soluble in water

Potential Applications in Materials Science
Surfactants derived from N-Methylhexanamide could find applications in various areas of

materials science:

Emulsion Polymerization: As stabilizers for monomer droplets, controlling particle size and

stability of the resulting polymer latex.

Coating Formulations: As wetting agents and dispersants to improve the application and

performance of paints and coatings.

Corrosion Inhibition: Amide-containing compounds can form protective films on metal

surfaces, suggesting a potential role as corrosion inhibitors.[5][6][7]

Lubricant Additives: Fatty amides have been investigated as friction-reducing and anti-wear

additives in lubricants.[8][9][10]

Microemulsion Formation: For the formulation of thermodynamically stable, isotropic

mixtures of oil, water, and surfactant, which have applications in drug delivery and

nanomaterial synthesis.[11][12][13][14][15]

Conclusion
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While direct applications of N-Methylhexanamide in materials science are not yet well-

established, its potential as a precursor for the synthesis of high-value, bio-based non-ionic

surfactants is significant. The enzymatic synthesis route offers a green and efficient method to

produce these amphiphilic molecules. Further research into the synthesis, characterization, and

application of surfactants derived from N-Methylhexanamide is warranted to fully explore their

potential in various material science and drug development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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